Cas no 2228340-76-7 (5-cyclopentyl-3-methylidenepentan-1-amine)

• Product Name: 5-cyclopentyl-3-methylidenepentan-1-amine
• CAS No: 2228340-76-7
• MF: C₁₁H₂₁N
• MW: 167.29114317894
• CID: 5876029
• PubChem ID: 165617194
• Update Time: 2025-10-19

5-cyclopentyl-3-methylidenepentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 5-cyclopentyl-3-methylidenepentan-1-amine
• EN300-1825335
• 2228340-76-7

• Inchi： 1S/C11H21N/c1-10(8-9-12)6-7-11-4-2-3-5-11/h11H,1-9,12H2
• InChI Key： XLJBNXJMZWVGIK-UHFFFAOYSA-N
• SMILES： NCCC(=C)CCC1CCCC1

Computed Properties

• Exact Mass: 167.167399674g/mol
• Monoisotopic Mass: 167.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on 5-cyclopentyl-3-methylidenepentan-1-amine

Exploring 5-Cyclopentyl-3-Methylidenepentan-1-Amine (CAS 2228340-76-7): A Comprehensive Guide

In the realm of organic chemistry and pharmaceutical research, 5-cyclopentyl-3-methylidenepentan-1-amine (CAS 2228340-76-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its cyclopentyl and methylidene functional groups, offers a versatile scaffold for drug discovery and material science. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of neurodegenerative diseases and metabolic disorders, aligning with current trends in precision medicine.

The molecular structure of 5-cyclopentyl-3-methylidenepentan-1-amine features a pentan-1-amine backbone, which is critical for its interactions with enzymes and receptors. Its cyclopentyl ring enhances lipophilicity, a property highly sought after in blood-brain barrier penetration studies—a hot topic in neurological drug development. Recent discussions in scientific forums highlight its potential as a precursor for small-molecule inhibitors, especially in targeting protein-protein interactions, a frontier in cancer therapeutics.

From a synthetic chemistry perspective, the methylidene group in CAS 2228340-76-7 allows for diverse derivatization, making it a valuable intermediate in medicinal chemistry. Laboratories focusing on high-throughput screening often prioritize such compounds due to their compatibility with combinatorial chemistry techniques. Notably, the compound’s stability under physiological conditions has sparked interest in its use for prodrug design, a trending approach to improve drug bioavailability.

Environmental and green chemistry applications are also emerging for 5-cyclopentyl-3-methylidenepentan-1-amine. Its potential as a biodegradable intermediate aligns with the global push for sustainable chemical synthesis. Researchers are investigating its role in catalysis and renewable energy storage, addressing frequent search queries like “eco-friendly amine compounds” and “green alternatives in organic synthesis.”

In analytical chemistry, the detection and quantification of CAS 2228340-76-7 rely on advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance). These methods are pivotal for quality control in pharmaceutical manufacturing, a sector where regulatory compliance is paramount. The compound’s spectral data is often shared in open-access databases, reflecting the growing demand for transparent research practices.

As the scientific community delves deeper into structure-activity relationships (SAR), 5-cyclopentyl-3-methylidenepentan-1-amine serves as a case study for optimizing molecular properties. Its balance of hydrophobicity and reactivity makes it a candidate for drug repurposing studies, a cost-effective strategy gaining traction in post-pandemic research. Frequently asked questions like “how to modify amine compounds for better efficacy” underscore its relevance.

In conclusion, 5-cyclopentyl-3-methylidenepentan-1-amine (CAS 2228340-76-7) exemplifies the intersection of innovation and practicality in modern chemistry. Whether in drug discovery, sustainable chemistry, or analytical method development, its multifaceted applications continue to inspire cutting-edge research. For those exploring bioactive small molecules or green synthesis, this compound remains a compelling subject of study.